Cas no 88594-72-3 (Benzeneacetic acid, 4-(2-oxopropyl)-)

Benzeneacetic acid, 4-(2-oxopropyl)- structure
88594-72-3 structure
Product Name:Benzeneacetic acid, 4-(2-oxopropyl)-
CAS No:88594-72-3
MF:C11H12O3
MW:192.211183547974
CID:627595
PubChem ID:22051227
Update Time:2025-04-19

Benzeneacetic acid, 4-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-(2-oxopropyl)-
    • 2-[4-(2-oxopropyl)phenyl]acetic acid
    • [4-(2-oxopropyl)phenyl]acetic acid
    • 88594-72-3
    • DTXSID20622026
    • SCHEMBL8277240
    • Inchi: 1S/C11H12O3/c1-8(12)6-9-2-4-10(5-3-9)7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
    • InChI Key: LIEZNODWXNSTDB-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1C=CC(CC(=O)O)=CC=1

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.4Ų
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